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An In-depth Examination of Cathepsin G Across Key Immune Cell Populations

Cathepsin G (CTSG) is a serine protease predominantly found in the azurophilic granules of

neutrophils.[1][2] Its role extends beyond pathogen elimination, encompassing modulation of

inflammatory responses, antigen presentation, and intercellular communication within the

immune system.[2][3][4] This technical guide provides a comprehensive overview of Cathepsin
G expression in various immune cell types, complete with quantitative data, detailed

experimental methodologies, and visual representations of associated pathways and

workflows.

Quantitative Expression of Cathepsin G in Immune
Cells
The expression of Cathepsin G varies significantly among different immune cell populations.

While neutrophils are the primary source, other myeloid and lymphoid cells also express or

bind this crucial protease. The following table summarizes the available quantitative and

qualitative data on Cathepsin G expression across key immune cell types.
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Immune Cell Type
Expression
Level/Activity

Subcellular
Localization

Key References

Neutrophils High

Azurophilic granules,

Cell surface upon

activation.[1][5]

[1][5][6]

Monocytes

Low to moderate;

higher in

promonocytic cell

lines (e.g., U937 cells

contain ~10 µg per

10⁷ cells).[7]

Endocytic

compartments.[1]
[1][6][7][8]

Macrophages

Generally low;

expression is

downregulated upon

differentiation from

monocytes.[6][8]

Lysosomes. [6][8]

Mast Cells
Expressed and

secreted.[3]
Granules. [3]

Dendritic Cells (DCs)

Detected in myeloid

DC (mDC1, mDC2)

and plasmacytoid DC

(pDC), with high levels

in pDC.[1][9]

Endocytic

compartments.[1][9]
[1][9]

B Cells

Found in primary

human B cells; can

also bind and

internalize secreted

Cathepsin G.[1]

Endocytic

compartments.[1]
[1][10][11]

T Cells Low levels detected

on CD4+ T cells; can

bind secreted

Cathepsin G.[10][12]

Found on specific

subsets like

Cell surface.[10][12]

[13]

[10][11][12][13]
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CD4+CD8+ T cells,

Th9, Th22, and

CD39+ Tregs.[12][13]

Natural Killer (NK)

Cells

Binds secreted

Cathepsin G;

proteolytic activity

detected on the cell

surface of distinct

subsets.[10][12]

Cell surface.[10][11]

[12]
[10][11][12]

Signaling and Functional Pathways of Cathepsin G
Cathepsin G participates in a variety of signaling pathways that regulate immune responses.

Secreted by neutrophils during inflammation, it can act on neighboring cells to process

cytokines, chemokines, and cell surface receptors, thereby modulating their activity.[2]
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Cathepsin G Signaling Pathways
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Caption: Cathepsin G released from neutrophils modulates immune responses by processing

cytokines, chemokines, and cell surface receptors, influencing inflammation, cell migration, and

antigen presentation.

Experimental Protocols for Cathepsin G Detection
Accurate detection and quantification of Cathepsin G are crucial for understanding its

biological roles. Below are detailed methodologies for common experimental techniques.

Western Blotting for Cathepsin G Detection
Western blotting allows for the detection and relative quantification of Cathepsin G protein in

cell lysates.
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Western Blot Workflow for Cathepsin G
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Caption: A stepwise workflow for the detection of Cathepsin G protein in biological samples

using Western blotting.

Methodology:

Cell Lysate Preparation:

Harvest cells and wash with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with a protease inhibitor cocktail.

Centrifuge to pellet cell debris and collect the supernatant containing total protein.

Determine protein concentration using a BCA or Bradford assay.

SDS-PAGE:

Denature protein samples by boiling in Laemmli buffer.

Load equal amounts of protein per lane onto a polyacrylamide gel.

Run the gel to separate proteins based on molecular weight. Cathepsin G has a

molecular weight of approximately 26-30 kDa.[1]

Protein Transfer:

Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

Blocking and Antibody Incubation:

Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1

hour at room temperature to prevent non-specific antibody binding.

Incubate the membrane with a primary antibody specific for Cathepsin G (e.g., rabbit

polyclonal anti-Cathepsin G) overnight at 4°C.[14][15]

Wash the membrane three times with TBST.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b13658871?utm_src=pdf-body
https://www.benchchem.com/product/b13658871?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4159238/
https://www.benchchem.com/product/b13658871?utm_src=pdf-body
https://www.benchchem.com/product/b13658871?utm_src=pdf-body
https://www.cellsignal.com/products/primary-antibodies/cathepsin-g-antibody/83578
https://www.thermofisher.com/antibody/product/Cathepsin-G-Antibody-Polyclonal/PA5-99402
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13658871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-

rabbit IgG) for 1 hour at room temperature.[16]

Detection and Analysis:

Wash the membrane three times with TBST.

Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands

using an imaging system.

Quantify band intensity using densitometry software and normalize to a loading control like

β-actin or GAPDH.

Flow Cytometry for Cell Surface and Intracellular
Cathepsin G
Flow cytometry is a powerful technique for analyzing Cathepsin G expression at the single-cell

level, allowing for the identification of specific cell populations expressing the protein either on

their surface or intracellularly.[12][13]
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Flow Cytometry Workflow for Cathepsin G
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Caption: Workflow for detecting cell surface and intracellular Cathepsin G in immune cells via

flow cytometry.

Methodology:

Cell Preparation:

Prepare a single-cell suspension from peripheral blood mononuclear cells (PBMCs) or

other tissues.

Surface Staining:

Incubate cells with fluorescently conjugated antibodies against cell surface markers to

identify specific immune cell populations (e.g., CD16 for neutrophils, CD14 for monocytes,

CD19 for B cells, CD3 for T cells).

For cell surface Cathepsin G detection, a directly conjugated anti-Cathepsin G antibody

can be included in this step.[13]

Wash the cells to remove unbound antibodies.

Fixation and Permeabilization (for intracellular staining):

Fix the cells with a fixation buffer (e.g., paraformaldehyde-based).

Permeabilize the cell membrane using a permeabilization buffer (e.g., saponin- or

methanol-based) to allow antibodies to access intracellular antigens.

Intracellular Staining:

Incubate the permeabilized cells with a fluorescently conjugated anti-Cathepsin G
antibody.

Wash the cells to remove unbound antibodies.

Data Acquisition and Analysis:

Acquire data on a flow cytometer.
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Use appropriate gating strategies to first identify the immune cell populations of interest

based on their surface markers, and then analyze the expression of Cathepsin G within

each population.

Immunohistochemistry (IHC) for Cathepsin G in Tissues
IHC allows for the visualization of Cathepsin G expression within the context of tissue

architecture, revealing the specific localization of Cathepsin G-positive cells.

Methodology:

Tissue Preparation:

Fix tissue samples in formalin and embed in paraffin (FFPE).

Cut thin sections (4-5 µm) and mount them on slides.

Antigen Retrieval:

Deparaffinize and rehydrate the tissue sections.

Perform heat-induced epitope retrieval (HIER) to unmask the antigen, for instance, by

boiling in an EDTA buffer (pH 8.0).[17]

Staining:

Block endogenous peroxidase activity with a hydrogen peroxide solution.

Block non-specific binding sites with a protein block (e.g., serum from the secondary

antibody host species).

Incubate with a primary antibody against Cathepsin G.[18]

Wash and incubate with a biotinylated secondary antibody, followed by a streptavidin-HRP

conjugate.

Develop the signal with a chromogen such as diaminobenzidine (DAB), which produces a

brown precipitate at the site of the antigen.
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Counterstaining and Mounting:

Counterstain the sections with hematoxylin to visualize cell nuclei.

Dehydrate the sections and mount with a coverslip.

Analysis:

Examine the slides under a microscope to identify the cell types and subcellular

compartments that are positive for Cathepsin G. Mature granulocytes, particularly

neutrophils, will show intense staining.[18]

This guide provides a foundational understanding of Cathepsin G expression across the

immune system and the technical approaches to study it. Further investigation into the

nuanced roles of this protease will undoubtedly continue to illuminate its importance in health

and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7746538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7746538/
https://boris-portal.unibe.ch/entities/publication/5b5c6978-b955-4ee9-9927-9d5bf1a67ff3
https://boris-portal.unibe.ch/entities/publication/5b5c6978-b955-4ee9-9927-9d5bf1a67ff3
https://pubmed.ncbi.nlm.nih.gov/9000539/
https://www.oncotarget.com/article/12980/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6439432/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6439432/
https://www.spandidos-publications.com/10.3892/br.2019.1198
https://www.cellsignal.com/products/primary-antibodies/cathepsin-g-antibody/83578
https://www.thermofisher.com/antibody/product/Cathepsin-G-Antibody-Polyclonal/PA5-99402
https://www.researchgate.net/post/Cathepsin-G-detection-in-plasma-ELISA-or-Western-Blot
https://www.nsjbio.com/tds/cathepsin-g-antibody-ctsg-r32521
https://pubmed.ncbi.nlm.nih.gov/3911778/
https://pubmed.ncbi.nlm.nih.gov/3911778/
https://www.benchchem.com/product/b13658871#cathepsin-g-expression-in-different-immune-cell-types
https://www.benchchem.com/product/b13658871#cathepsin-g-expression-in-different-immune-cell-types
https://www.benchchem.com/product/b13658871#cathepsin-g-expression-in-different-immune-cell-types
https://www.benchchem.com/product/b13658871#cathepsin-g-expression-in-different-immune-cell-types
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13658871?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13658871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13658871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

